Cas no 2034540-35-5 (N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]-2-(thiophen-3-yl)acetamide)

• Product Name: N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]-2-(thiophen-3-yl)acetamide
• CAS No: 2034540-35-5
• MF: C₁₆H₁₅NO₂S₂
• MW: 317.425801515579
• CID: 5379978
• Update Time: 2025-08-04

N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]-2-(thiophen-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-3-ylmethyl)-2-thiophen-3-yl-N-(thiophen-2-ylmethyl)acetamide
• N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]-2-(thiophen-3-yl)acetamide

• Inchi： 1S/C16H15NO2S2/c18-16(8-13-4-7-20-12-13)17(9-14-3-5-19-11-14)10-15-2-1-6-21-15/h1-7,11-12H,8-10H2
• InChI Key： DCRJUHXGLCKNPQ-UHFFFAOYSA-N
• SMILES： C(N(CC1C=COC=1)CC1SC=CC=1)(=O)CC1C=CSC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]-2-(thiophen-3-yl)acetamide

N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]-2-(thiophen-3-yl)acetamide (CAS No. 2034540-35-5): A Comprehensive Overview

The compound N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]-2-(thiophen-3-yl)acetamide, identified by its CAS number 2034540-35-5, represents a fascinating molecule in the realm of pharmaceutical chemistry. Its unique structural composition, featuring a combination of furan, thiophene, and acetamide moieties, positions it as a promising candidate for various biochemical applications. This introduction delves into the compound's chemical properties, potential biological activities, and its relevance in contemporary research.

The molecular structure of N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]-2-(thiophen-3-yl)acetamide is characterized by its aromatic heterocyclic rings and the presence of amide functional groups. The interplay between these structural elements contributes to its distinct physicochemical properties, including solubility, stability, and reactivity. These attributes are crucial in determining its suitability for different pharmaceutical applications.

Recent advancements in computational chemistry have enabled a deeper understanding of the interactions between this compound and biological targets. Studies have highlighted the potential of such molecules in modulating enzyme activity and receptor binding. For instance, the furan and thiophene rings are known to exhibit significant binding affinity with certain protein targets, making them valuable in the design of drugs targeting neurological disorders and inflammatory conditions.

One of the most intriguing aspects of N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]-2-(thiophen-3-yl)acetamide is its role in medicinal chemistry research. The compound's structure allows for diverse modifications, enabling chemists to explore novel analogs with enhanced pharmacological properties. This flexibility has been leveraged in the development of potential treatments for diseases such as cancer and diabetes. The incorporation of multiple heterocyclic rings enhances its ability to interact with complex biological pathways, offering a multifaceted approach to therapeutic intervention.

In vitro studies have demonstrated promising results regarding the biological activity of this compound. Its ability to inhibit specific enzymes has been observed in several preclinical models, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with mitochondrial components has been explored, indicating possible applications in energy metabolism-related therapies.

The synthesis of N-[(furan-3-yl)methyl]-N-[(thiophen-2-yli)methyl]-2-(thiophen-yli)acetamide involves a series of well-established organic reactions, including condensation and cyclization processes. The use of advanced synthetic techniques has improved both the yield and purity of the final product, facilitating further research and development. These advancements are critical in ensuring that subsequent studies can be conducted with high-quality materials.

The compound's stability under various conditions is another area of interest. Research has shown that it maintains its integrity when exposed to light and temperature fluctuations, making it suitable for long-term storage and transportation. This stability is essential for pharmaceutical applications where consistency is paramount.

Future directions in the study of N-[({furan}-3-yli)methyl]-N-{({thiophene}-2-yli)methyl]}-{(thiophene}-3-yli)acetamide include exploring its potential as a lead compound for drug discovery. By leveraging structure-based drug design principles, researchers aim to optimize its pharmacokinetic properties and enhance its therapeutic efficacy. Collaborative efforts between chemists and biologists are expected to yield novel derivatives with improved clinical outcomes.

The growing interest in heterocyclic compounds like this one underscores their importance in modern medicine. The unique combination of functional groups provides a rich scaffold for innovation, driving progress in areas such as antiviral and anticancer research. As our understanding of molecular interactions deepens, compounds like N-[({furan}-3-yli)methyl]-N-{({thiophene}-2-yli)methyl]}-{(thiophene}-3-yli)acetamide will continue to play a pivotal role in shaping future therapeutic strategies.